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Compound of Interest

Compound Name: Rotraxate

Cat. No.: B1215222

A Comprehensive Guide for Researchers and Drug Development Professionals

Disclaimer: The compound "Rotraxate” was not found in the scientific literature. Based on the
query, it is highly probable that this is a misspelling of Methotrexate, a widely used medication.
All information provided below pertains to Methotrexate.

Introduction

Methotrexate (MTX) is a folate derivative that functions as an antimetabolite and antifolate
drug. It is widely used in the treatment of cancer, autoimmune diseases, and for inducing
medical abortions. In a research context, MTX is frequently administered in vivo to animal
models to study its therapeutic effects and underlying mechanisms of action. These application
notes provide detailed protocols for the in vivo administration of Methotrexate, along with
relevant pharmacokinetic and toxicological data to guide experimental design.

Mechanism of Action

Methotrexate's primary mechanism of action involves the competitive inhibition of dihydrofolate
reductase (DHFR), an enzyme essential for the synthesis of tetrahydrofolate (THF). THF is
crucial for the synthesis of purines and pyrimidines, the building blocks of DNA and RNA. By
inhibiting DNA and RNA synthesis, Methotrexate preferentially affects rapidly dividing cells,
such as cancer cells and activated immune cells.
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A secondary and significant mechanism, particularly in the context of rheumatoid arthritis, is the
promotion of adenosine release. Methotrexate leads to an accumulation of adenosine, which
has potent anti-inflammatory effects.

Signaling Pathways

Diagram of Dihydrofolate Reductase Inhibition Pathway
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Animal Model Selection

'

Disease Induction (e.g., CIA, Tumor Implantation)

'

Baseline Measurements (e.g., Paw Swelling, Tumor Volume)

'

Randomization into Treatment Groups

'

Methotrexate Administration (Specify Route, Dose, Schedule)

'

Monitoring (e.g., Body Weight, Clinical Score)

'

Endpoint Sample Collection (Blood, Tissues)

'

Data Analysis (e.g., Histology, Cytokine Levels, PK/PD)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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